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Compound of Interest

Compound Name: 1-(7-Nitro-1H-indol-3-YL)ethanone

CAS No.: 165669-21-6

Cat. No.: B185881

Get Quote

A Bifunctional "Push-Pull" Scaffold for Medicinal Chemistry

Part 1: Executive Summary & Strategic Value
3-Acetyl-7-nitroindole (3-Ac-7-NI) represents a high-value heterocyclic intermediate

characterized by a unique electronic "push-pull" system. Unlike simple indoles, this molecule

integrates two orthogonally reactive handles: a C3-acetyl group (electrophilic carbonyl) and a

C7-nitro group (reducible nitrogen source).

For the medicinal chemist, this scaffold offers a direct gateway to "privileged structures" found

in kinase inhibitors, antiviral agents, and CNS-active ligands. Its strategic value lies in its ability

to undergo divergent functionalization:

C3-Position: Ready for condensation reactions (Claisen-Schmidt) to form chalcones or

reduction to ethyl/vinyl linkers.

C7-Position: A masked amino group. The 7-nitro moiety, upon reduction, yields 7-

aminoindoles—a critical motif for hydrogen-bonding interactions in ATP-binding pockets

(e.g., in CDK or kinase inhibitors) which is often difficult to access via direct amination.
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Part 2: Chemical Profile & Properties[1]
Physicochemical Data

Property Specification Notes

IUPAC Name
1-(7-nitro-1H-indol-3-

yl)ethanone

Molecular Formula C₁₀H₈N₂O₃

Molecular Weight 204.18 g/mol

Appearance
Yellow to orange crystalline

solid

Nitro group conjugation lends

color.

Solubility DMSO, DMF, hot Ethanol
Poor solubility in

water/hexane.

pKa (NH) ~13.5

More acidic than indole (pKa

~16) due to electron-

withdrawing -NO₂ and -

COCH₃.

H-Bond Donors 1 (Indole NH)

H-Bond Acceptors 3 (Nitro O, Carbonyl O)

Electronic "Push-Pull" Mechanism
The indole ring acts as a conduit between the electron-donating nitrogen (N1) and the electron-

withdrawing acetyl group at C3. The C7-nitro group introduces a secondary electronic pull,

deactivating the benzene ring but increasing the acidity of the N1-proton. This unique electronic

landscape makes the C2 position susceptible to nucleophilic attack under specific conditions,

allowing for further functionalization.

Part 3: Synthesis & Experimental Protocols
Directive:Regioselective synthesis is critical. Direct nitration of 3-acetylindole often yields a

mixture of 4-, 5-, and 6-nitro isomers. The preferred route is the acetylation of the pre-

functionalized 7-nitroindole.
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Preferred Route: Vilsmeier-Haack / Friedel-Crafts
Acetylation
This protocol utilizes 7-nitroindole as the starting material to ensure the nitro group is fixed at

the C7 position.

Reagents:
Substrate: 7-Nitroindole (CAS: 6960-42-5)

Acylating Agent: Acetic Anhydride (

) or Acetyl Chloride (

)

Catalyst: Tin(IV) Chloride (

) or Aluminum Chloride (

)

Solvent: Dichloromethane (DCM) or Nitrobenzene

Step-by-Step Protocol:
Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar

and nitrogen inlet, dissolve 7-nitroindole (10 mmol, 1.62 g) in anhydrous DCM (50 mL).

Lewis Acid Addition: Cool the solution to 0°C in an ice bath. Add

(12 mmol, 1.4 mL) dropwise via syringe. Note: Fuming occurs; ensure proper venting.

Acylation: Add Acetyl Chloride (11 mmol, 0.78 mL) dropwise over 10 minutes. The solution

will darken as the complex forms.

Reaction: Remove the ice bath and allow the reaction to stir at Room Temperature (RT) for

4–6 hours. Monitor via TLC (50% EtOAc/Hexane). The product will appear as a lower Rf spot

compared to the starting material.
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Quenching: Pour the reaction mixture slowly into 100 mL of ice-cold water containing 1M HCl

to break the Lewis acid complex.

Extraction: Extract with DCM (3 x 50 mL). Wash combined organics with saturated

(to remove acid) and brine.

Purification: Dry over

, filter, and concentrate in vacuo. Recrystallize the crude solid from Ethanol/Water to yield 3-
acetyl-7-nitroindole as yellow needles.

Yield Expectation: 65–75%

Visualization of Synthesis Logic
The following diagram illustrates the regioselectivity logic and downstream utility.
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3-Acetyl-7-Nitroindole
(Target Scaffold)

 Regioselective C3-Acetylation 

AcCl / SnCl4
(Friedel-Crafts)

7-Amino-3-acetylindole
(Kinase Inhibitor Core)

 Nitro Reduction
(H2, Pd/C) 

Indole Chalcones
(Antimicrobial Agents)

 Claisen-Schmidt
(Aldehyde, Base) 

Tryptamine Analogs
(CNS Ligands)
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Caption: Synthetic workflow transforming 7-nitroindole into the bifunctional 3-acetyl-7-

nitroindole scaffold and its divergent applications.

Part 4: Functional Applications & Mechanism of
Action
Precursor for 7-Substituted Indole Drugs
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The 7-position of the indole ring is often called the "privileged position" in kinase inhibitor

design. Substituents here can interact with the solvent-exposed region or specific hinge

residues of the ATP-binding pocket.

Workflow: 3-Ac-7-NI

Reduction of Nitro

7-Amino-3-acetylindole

Amide coupling/Sulfonylation.

Relevance: This mimics the core structure of several experimental HIV-1 attachment

inhibitors and anticancer agents targeting the MAPK pathway.

Synthesis of Bioactive Chalcones
The C3-acetyl group contains acidic

-protons (

), allowing it to act as a nucleophile in aldol condensations.

Reaction: 3-Ac-7-NI + Aryl Aldehyde

Indolyl-Chalcone.

Bioactivity: These chalcone derivatives have demonstrated potency as tubulin polymerization

inhibitors and antioxidants by stabilizing reactive oxygen species (ROS) via the indole NH

and the conjugated enone system.

Nitric Oxide Synthase (NOS) Inhibition Context
While 7-nitroindole (7-NI) is a well-documented selective inhibitor of neuronal nitric oxide

synthase (nNOS), the 3-acetyl derivative modifies this activity.

Mechanism: 7-NI binds to the heme active site of nNOS. The addition of the bulky 3-acetyl

group likely alters binding affinity due to steric clash within the porphyrin binding pocket.
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Research Use: Researchers use 3-Ac-7-NI primarily as a negative control or a structural

probe to map the steric tolerance of the NOS active site.

Part 5: Safety & Handling (SDS Summary)
Signal Word: WARNING

Hazard Class Statement Precaution

Acute Toxicity
Harmful if swallowed or

inhaled.

Use in a fume hood. Wear

N95/P100 mask if handling

powder.

Skin/Eye Irritant Causes serious eye irritation.
Wear nitrile gloves and safety

goggles.

Reactivity
Nitro compounds can be

energetic.

Avoid high heat (>150°C) or

shock. Do not distill to dryness.

Storage Light sensitive. Store in amber vials at 2–8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemimpex.com/products/21973
https://pubchem.ncbi.nlm.nih.gov/compound/7-Nitroindole
https://pmc.ncbi.nlm.nih.gov/articles/PMC10478488/
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra03193d
https://www.benchchem.com/product/b185881?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/21973
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Whitepaper: 3-Acetyl-7-Nitroindole].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185881/docs#technical-whitepaper-3-acetyl-7-
nitroindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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